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Compound of Interest

Compound Name: N-Boc-2-piperidinecarboxylic acid

Cat. No.: B130423 Get Quote

Application Notes and Protocols for N-Boc-2-
piperidinecarboxylic Acid
These notes provide detailed safety information, handling protocols, and a representative

experimental application for N-Boc-2-piperidinecarboxylic acid, a key building block in

pharmaceutical and chemical synthesis.[1] It is primarily used as a protected form of pipecolic

acid in peptide synthesis and for creating complex organic molecules.[1][2] The tert-

butoxycarbonyl (Boc) protecting group allows for selective reactions on the carboxylic acid

moiety, which can later be removed under mild acidic conditions to reveal a reactive amine for

further functionalization.[1]

Safety Data Sheet (SDS) Summary
This section summarizes critical safety and property data for N-Boc-2-piperidinecarboxylic
acid. Note that properties can vary slightly between the racemic mixture and specific

enantiomers.

Physical and Chemical Properties
The following table outlines the key physical and chemical properties of the compound.
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Property Value References

Chemical Name

1-(tert-

butoxycarbonyl)piperidine-2-

carboxylic acid

[3][4][5]

Synonyms
N-Boc-DL-pipecolinic acid,

Boc-DL-Pip-OH
[3]

CAS Number
98303-20-9 (DL-racemic);

28697-17-8 ((R)-enantiomer)
[3][4][6]

Molecular Formula C₁₁H₁₉NO₄ [3][6][7]

Molecular Weight 229.27 g/mol [3][6][8]

Appearance White to off-white solid/powder [5][7]

Melting Point 130-133 °C (racemic mixture) [2][3]

116-119 °C ((R)-enantiomer) [7]

GHS Hazard and Precautionary Information
The compound is classified as hazardous. Adherence to the following GHS classifications and

precautionary statements is mandatory.
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Category Code Description References

Signal Word - Warning [3][6][8]

Hazard Class Skin Irrit. 2
Skin Irritation,

Category 2
[3][6][8][9]

Eye Irrit. 2
Eye Irritation,

Category 2
[3][6][8][9]

STOT SE 3

Specific Target Organ

Toxicity (Single Exp.),

Category 3

[3][6][8][9]

Hazard Statements H315 Causes skin irritation [3][6][8][9]

H319
Causes serious eye

irritation
[3][6][8][9]

H335
May cause respiratory

irritation
[3][6][8][9]

Precautionary

Statements
P261 Avoid breathing dust [3][6][9][10]

P264
Wash skin thoroughly

after handling
[3][6][10]

P280

Wear protective

gloves/eye

protection/face

protection

[3][6][9][10]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water

[3][6][9]

P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

[3][6][9]
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easy to do. Continue

rinsing

Handling and Storage Protocols
Proper handling and storage are essential to ensure laboratory safety and maintain the integrity

of the reagent.

Personal Protective Equipment (PPE)
A standard PPE protocol should be followed when handling N-Boc-2-piperidinecarboxylic
acid.

Caption: Required Personal Protective Equipment (PPE).

Handling and Storage Procedures
Handling:

Always handle the compound within a certified chemical fume hood to avoid inhalation of

dust.[10][11]

Avoid all personal contact. Do not allow the chemical to come into contact with skin or

eyes.[5][10]

Avoid the formation of dust and aerosols during weighing and transfer.[11]

Wash hands and any exposed skin thoroughly with soap and water after handling.[7][10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][10]

Storage:

Store in the original, tightly sealed container.[7][10][11]

Keep the container in a dry, cool, and well-ventilated place.[5][7][9]
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Incompatible Materials: Store away from strong oxidizing agents and strong acids.[7][9]

[11]

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of an exposure.

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[7][9]

In case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes while removing all contaminated clothing. If skin irritation occurs, get medical

advice/attention.[7][9]

In case of Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration. Seek medical attention.[7][9]

In case of Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing full PPE, sweep up the spilled solid. Avoid generating dust.[5][11]

Use dry clean-up procedures.[10][11]

Collect the material in a suitable, labeled container for disposal.[5][11]

Do not let the chemical enter drains.[5][11]

Detailed Experimental Protocol: Amide Coupling
Reaction
This protocol describes a general procedure for coupling N-Boc-2-piperidinecarboxylic acid
with a primary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling
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agent. This is a representative application in synthetic chemistry.[12][13]

Materials and Reagents
N-Boc-2-piperidinecarboxylic acid

Primary amine (e.g., Benzylamine)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

HOBt (1-Hydroxybenzotriazole) or DMAP (4-Dimethylaminopyridine) as an additive/catalyst

DIPEA (N,N-Diisopropylethylamine) or other non-nucleophilic base

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Standard laboratory glassware

Magnetic stirrer and stir bar

Ice bath

Experimental Workflow
Caption: Workflow for a typical EDC-mediated amide coupling reaction.

Step-by-Step Procedure
Preparation: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

add N-Boc-2-piperidinecarboxylic acid (1.0 eq) and HOBt (1.2 eq).[12]

Dissolution: Add anhydrous DCM to dissolve the solids.

Base Addition: Add DIPEA (2.0 eq) to the solution and stir for 5 minutes.

Activation: Cool the mixture to 0 °C using an ice bath. Add EDC (1.2 eq) portion-wise. Stir

the reaction at 0 °C for 15-30 minutes to pre-activate the carboxylic acid.[12]

Amine Addition: Add the desired primary amine (1.1 eq) dropwise to the reaction mixture.
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Reaction: Remove the ice bath and allow the reaction to warm to room temperature.

Continue stirring for 4-24 hours.

Monitoring: Monitor the progress of the reaction using an appropriate technique such as Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[12]

Work-up: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer

sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[12]

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

to yield the desired amide.[12]

Disposal: Dispose of all chemical waste in accordance with federal, state, and local

environmental regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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